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Compound of Interest

Compound Name: 4,6-Dichloroguaiacol

Cat. No.: B190118

Essential Safety and Handling Guide for 4,6-
Dichloroguaiacol

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the handling of 4,6-Dichloroguaiacol (CAS No. 16766-31-7), including
operational procedures and disposal plans. While a specific Safety Data Sheet (SDS) for pure
4,6-Dichloroguaiacol is not readily available, the following guidance is based on information
for structurally similar chlorinated phenols and general best practices for handling hazardous
chemicals.

Hazard Assessment: 4,6-Dichloroguaiacol is a chlorinated derivative of guaiacol.[1] Based on
data for similar compounds such as 2,4-Dichlorophenol, it should be treated as a hazardous
substance. Potential hazards include:

Acute Toxicity: Harmful if swallowed and likely toxic in contact with skin.

Skin and Eye Damage: Expected to cause severe skin burns and serious eye damage.

Carcinogenicity: May be suspected of causing cancer.

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b190118?utm_src=pdf-interest
https://www.benchchem.com/product/b190118?utm_src=pdf-body
https://www.benchchem.com/product/b190118?utm_src=pdf-body
https://www.benchchem.com/product/b190118?utm_src=pdf-body
https://www.benchchem.com/product/b190118?utm_src=pdf-body
https://www.benchchem.com/product/b190118?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71409896.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Physical and Chemical Properties

CAS Number 16766-31-7
Molecular Formula C7HeCI202

Molecular Weight 193.03 g/mol
Appearance Solid (form may vary)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes
the recommended PPE for handling 4,6-Dichloroguaiacol.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles should provide a
complete seal around the
eyes. A face shield should be
worn over goggles when there

is a splash hazard.

Skin Protection

Chemical-resistant gloves
(double-gloving
recommended), lab coat, and

closed-toe shoes

For chlorinated phenols, butyl
rubber or Viton™ gloves are
often recommended. Nitrile
gloves may be suitable for
short-term use but should be
changed immediately upon
contamination. A chemically
resistant apron may be

necessary for larger quantities.

[2]

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges

To be used in areas with
inadequate ventilation or when
the potential for airborne
exposure exists. A full-face
respirator may be required in

some situations.

Operational Plan: Step-by-Step Handling

Procedures

A clear and logical workflow is essential for the safe handling of 4,6-Dichloroguaiacol. The

following diagram outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of 4,6-Dichloroguaiacol
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Caption: Workflow for Safe Handling of 4,6-Dichloroguaiacol
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

 In case of skin contact: Immediately flush the skin with copious amounts of water for at least
15 minutes while removing contaminated clothing.[3] For phenol-based compounds, after
initial water flushing, wiping the affected area with polyethylene glycol (PEG 300 or 400) is
recommended to help remove the chemical.[4][5][6][7][8] Seek immediate medical attention.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][6] Seek immediate medical attention.

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person.[3] Seek immediate medical attention.

Disposal Plan

Proper disposal of 4,6-Dichloroguaiacol and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste contaminated with 4,6-Dichloroguaiacol, including unused
chemical, contaminated labware (pipette tips, tubes), and PPE, must be collected in a
designated, properly labeled, and sealed hazardous waste container.[9]

o Waste Segregation: Do not mix phenolic waste with other waste streams unless instructed to
do so by your institution's environmental health and safety (EHS) department.

o Storage: Store hazardous waste containers in a well-ventilated, designated area away from
incompatible materials.

o Disposal: Arrange for the disposal of hazardous waste through your institution's EHS
department. Follow all local, state, and federal regulations for hazardous waste disposal.
Under no circumstances should 4,6-Dichloroguaiacol be disposed of down the drain.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b190118?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71409896.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.protocols.io/view/phenol-first-aid-and-personal-protective-equipment-rm7vzn728vx1/v1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.york.ac.uk/biology/current-students-staff/health-safety/first-aid/firstaidguidance/
https://www.st-andrews.ac.uk/staff/policy/healthandsafety/publications/hazardalertsheets/phenol-firstaidguidance/
https://www.petrochemistry.eu/wp-content/uploads/2020/06/DO_DONT_PHENOL_2020_EN.pdf
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.benchchem.com/product/b190118#personal-protective-equipment-for-handling-4-6-dichloroguaiacol
https://www.benchchem.com/product/b190118#personal-protective-equipment-for-handling-4-6-dichloroguaiacol
https://www.benchchem.com/product/b190118#personal-protective-equipment-for-handling-4-6-dichloroguaiacol
https://www.benchchem.com/product/b190118#personal-protective-equipment-for-handling-4-6-dichloroguaiacol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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